Cas no 103555-31-3 (4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine)

• Product Name: 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine
• CAS No: 103555-31-3
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 3033817
• PubChem ID: 20152288
• Update Time: 2025-05-22

4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(3,4-dimethoxy-phenyl)-pyrimidine
• 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine

• MDL： MFCD24673790
• Inchi： 1S/C12H11ClN2O2/c1-16-10-4-3-8(5-11(10)17-2)9-6-12(13)15-7-14-9/h3-7H,1-2H3
• InChI Key： JMHSVPVAZDYWJE-UHFFFAOYSA-N
• SMILES： C1N=C(C2=CC=C(OC)C(OC)=C2)C=C(Cl)N=1

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine

4-Chloro-6-(3,4-dimethoxyphenyl)pyrimidine (CAS 103555-31-3): A Versatile Building Block in Pharmaceutical and Material Science

In the realm of heterocyclic chemistry, 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine (CAS 103555-31-3) has emerged as a crucial intermediate with significant applications in pharmaceutical research and material science. This compound, featuring a pyrimidine core substituted with both chloro and dimethoxyphenyl groups, offers unique reactivity patterns that make it valuable for synthesizing more complex molecular architectures.

The molecular structure of 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine combines the electron-rich nature of the 3,4-dimethoxyphenyl moiety with the versatile reactivity of the chloropyrimidine system. This dual functionality enables the compound to participate in various coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations, making it particularly useful in medicinal chemistry for creating potential drug candidates targeting kinase inhibition.

Recent trends in pharmaceutical research have shown growing interest in pyrimidine derivatives as kinase inhibitors, with many researchers exploring 4-substituted pyrimidines for their potential in cancer therapy. The presence of the chloro group at the 4-position of the pyrimidine ring in CAS 103555-31-3 makes it an excellent precursor for further functionalization through cross-coupling reactions, which aligns perfectly with current drug discovery methodologies.

From a synthetic chemistry perspective, 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine demonstrates excellent stability under various reaction conditions. The dimethoxy substitution pattern on the phenyl ring enhances the compound's solubility in organic solvents while maintaining sufficient reactivity for subsequent transformations. These properties have made it a popular choice among medicinal chemists working on structure-activity relationship studies.

The application of 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine extends beyond pharmaceuticals. In material science, this compound serves as a building block for creating organic semiconductors and luminescent materials. The conjugated system formed by the pyrimidine-phenyl linkage contributes to interesting electronic properties that researchers are exploring for optoelectronic applications.

Quality control of CAS 103555-31-3 typically involves HPLC analysis to ensure high purity levels, which is crucial for its applications in sensitive chemical syntheses. The compound generally appears as a white to off-white crystalline powder with good shelf stability when stored under appropriate conditions, making it convenient for laboratory use and industrial-scale applications.

Recent advancements in synthetic methodologies have improved the accessibility of 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine, with several efficient synthetic routes now available. These developments have contributed to its growing popularity in both academic and industrial research settings, particularly in projects focusing on kinase inhibitor development and material science innovations.

Environmental and safety considerations for handling 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, in line with good laboratory practices for all research chemicals.

The market for pyrimidine derivatives like CAS 103555-31-3 has seen steady growth, driven by increasing demand from pharmaceutical companies and research institutions. This trend reflects the broader expansion of the heterocyclic compounds market, particularly for building blocks used in drug discovery programs.

Future research directions for 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine may explore its potential in creating novel metal-organic frameworks (MOFs) or as a precursor for more complex heterocyclic systems. The compound's unique structural features continue to attract interest from multiple scientific disciplines, ensuring its relevance in cutting-edge chemical research.

For researchers considering working with 4-chloro-6-(3,4-dimethoxyphenyl)pyrimidine, it's worth noting that several commercial suppliers now offer this compound in various quantities and purity grades. The availability of custom synthesis services has also made it more accessible for specific research needs, supporting innovation across multiple scientific fields.